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Compound of Interest

Compound Name: Anti-CCL2 (Carlumab)-SPDB-DM4

Cat. No.: B15607475

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structural characterization of the

antibody-drug conjugate (ADC) Anti-CCL2-SPDB-DM4. This document details the essential

components of the ADC, outlines key analytical methodologies for its characterization, and

presents representative data in a structured format.

Introduction to Anti-CCL2-SPDB-DM4
Anti-CCL2-SPDB-DM4 is a novel antibody-drug conjugate designed for targeted cancer

therapy. It is composed of three key components:

A monoclonal antibody (mAb): Carlumab (CNTO 888), a human IgG1κ monoclonal antibody

that specifically targets the human C-C motif chemokine ligand 2 (CCL2). CCL2 is implicated

in the pathogenesis of various inflammatory diseases and certain cancers.

A linker: SPDB (N-succinimidyl-4-(2-pyridyldithio)butanoate), a cleavable disulfide linker. This

linker is designed to be stable in circulation and release the cytotoxic payload within the

reducing environment of the target cell.
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A cytotoxic payload: DM4, a potent maytansinoid tubulin inhibitor. Upon release, DM4

disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis.

The targeted delivery of DM4 to CCL2-expressing cells aims to enhance the therapeutic

window by maximizing efficacy at the tumor site while minimizing systemic toxicity.

Core Structural Components
A thorough understanding of each component is critical for the overall characterization of the

ADC.

The Antibody: Carlumab (Anti-CCL2)
Carlumab is a human monoclonal antibody that binds with high affinity to human CCL2,

neutralizing its activity by blocking its interaction with its receptor, CCR2.

Property Description

Target
C-C motif chemokine ligand 2 (CCL2) /

Monocyte Chemoattractant Protein-1 (MCP-1)

Antibody Type Human IgG1κ

Mechanism of Action
Blocks the interaction of CCL2 with its receptor

CCR2, inhibiting downstream signaling.

Approx. Molecular Weight ~150 kDa

The Linker: SPDB
The SPDB linker is a critical element that connects the antibody to the cytotoxic payload. Its

disulfide bond is key to the ADC's mechanism of action.
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Property Description

Full Name N-succinimidyl-4-(2-pyridyldithio)butanoate

Linker Type Cleavable (Disulfide-based)

Cleavage Mechanism
Reduction of the disulfide bond in the

intracellular environment (e.g., by glutathione).

Attachment Chemistry

The N-hydroxysuccinimide (NHS) ester of SPDB

reacts with primary amines (e.g., lysine

residues) on the antibody surface. The

pyridyldithio group reacts with a thiol on the

payload.

The Payload: DM4
DM4 is a highly potent cytotoxic agent that ultimately induces cell death in the target cancer

cells.

Property Description

Class Maytansinoid

Mechanism of Action
Inhibits tubulin polymerization, leading to mitotic

arrest and apoptosis.

Molecular Formula C38H54ClN3O10S

Approx. Molecular Weight ~780.4 Da

Quantitative Structural Characterization
The following tables summarize the key quantitative attributes of Anti-CCL2-SPDB-DM4. The

data presented here is representative and intended for illustrative purposes.

Table 1: Molecular Weight and Drug-to-Antibody Ratio (DAR)
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Parameter Method Representative Value

Average Molecular Weight SEC-MALS
~153-156 kDa (depending on

DAR)

Average Drug-to-Antibody

Ratio (DAR)

HIC-UV/Vis, RP-HPLC, Mass

Spectrometry
3.5 - 4.0

DAR Distribution
HIC-UV/Vis, Mass

Spectrometry

A heterogeneous mixture of

species with 0 to 8 drugs per

antibody.

Table 2: Purity and Aggregation

Parameter Method Representative Value

Purity (Monomer Content)
Size Exclusion

Chromatography (SEC)
>95%

High Molecular Weight

Species (Aggregates)

Size Exclusion

Chromatography (SEC)
<5%

Low Molecular Weight Species

(Fragments)

Size Exclusion

Chromatography (SEC)
<1%

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible characterization of Anti-

CCL2-SPDB-DM4.

Determination of Drug-to-Antibody Ratio (DAR) by
Hydrophobic Interaction Chromatography (HIC)
HIC separates ADC species based on the hydrophobicity conferred by the conjugated drug-

linker.

Instrumentation: A biocompatible HPLC system with a UV/Vis detector.

Column: A HIC column (e.g., Butyl-NPR, TSKgel Phenyl-5PW).
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Mobile Phase A: 25 mM Sodium Phosphate, 1.5 M Ammonium Sulfate, pH 6.95.

Mobile Phase B: 25 mM Sodium Phosphate, 25% Isopropanol, pH 6.95.

Gradient: A linear gradient from 0% to 100% Mobile Phase B over 30-40 minutes.

Flow Rate: 0.5 - 1.0 mL/min.

Detection: UV absorbance at 280 nm (for the antibody) and a wavelength specific to the

payload if applicable.

Data Analysis: The peak area for each species (DAR0, DAR2, DAR4, etc.) is integrated. The

average DAR is calculated using the following formula: Average DAR = Σ(% Peak Area of

each species * DAR of that species) / 100

Analysis of Purity and Aggregation by Size Exclusion
Chromatography (SEC)
SEC separates molecules based on their hydrodynamic radius, allowing for the quantification

of monomers, aggregates, and fragments.

Instrumentation: An HPLC or UHPLC system with a UV detector.

Column: An SEC column suitable for monoclonal antibodies (e.g., TSKgel G3000SWxl).

Mobile Phase: 100 mM Sodium Phosphate, 150 mM Sodium Chloride, pH 6.8.

Flow Rate: 0.5 - 1.0 mL/min.

Temperature: Ambient or controlled at 25°C.

Detection: UV absorbance at 280 nm.

Data Analysis: The peak areas for the monomer, high molecular weight species

(aggregates), and low molecular weight species (fragments) are integrated to determine their

relative percentages.
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Intact Mass Analysis and DAR Confirmation by Mass
Spectrometry (MS)
LC-MS provides a precise measurement of the molecular weight of the intact ADC and its

different drug-loaded forms.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled to an

LC system.

Column: A reversed-phase column suitable for large proteins (e.g., a C4 or C8 column).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A shallow gradient from approximately 20% to 60% Mobile Phase B over 20-30

minutes.

Mass Spectrometer Mode: Positive ion, electrospray ionization (ESI).

Data Analysis: The raw mass spectra are deconvoluted to obtain the zero-charge masses of

the different ADC species. The relative intensities of these species can be used to calculate

the average DAR.

Visualizations
CCL2 Signaling Pathway
The binding of CCL2 to its receptor CCR2 initiates a cascade of intracellular signaling events

that promote cell migration, survival, and proliferation.
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Caption: Simplified CCL2-CCR2 signaling cascade.

Experimental Workflow for ADC Characterization
A logical workflow is essential for the comprehensive structural characterization of an ADC.
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Caption: Workflow for ADC structural characterization.

Logical Relationship of Anti-CCL2-SPDB-DM4
Components
This diagram illustrates the covalent linkages between the three main components of the ADC.
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Caption: Covalent structure of Anti-CCL2-SPDB-DM4.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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